3-(2,6-Dimethylphenyl)-1-isopropyl-2-thioxo-imidazolidin-4-one

• Molecular Formula: C14H18N2OS
• Molecular Weight: 262.37 g/mol
• IUPAC Name: 3-(2,6-dimethylphenyl)-1-propan-2-yl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C14H18N2OS/c1-9(2)15-8-12(17)16(14(15)18)13-10(3)6-5-7-11(13)4/h5-7,9H,8H2,1-4H3
• InChI Key: VRVHDAPELYNQEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N2C(=O)CN(C2=S)C(C)C

Description

3-(2,6-Dimethylphenyl)-1-isopropyl-2-thioxo-imidazolidin-4-one is a useful research compound. Its molecular formula is C14H18N2OS and its molecular weight is 262.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of the crude N-isopropyl glycine (21.2 g), 2,6-dimethylphenyl-isothiocyanate (16.3 g), triethyl amine (21.0 g) and chloroform (300 mL) was heated at reflux for 4 hours. The solvent was evaporated. The residue was dissolved in ethyl acetate (400 mL) and water (300 mL). The organic phase was washed with 2N HCl (2×300 mL), then with water. The organic phase was dried over anhydrous magnesium sulfate and evaporated to dryness. Crystallization from ethanol afforded the title compound (12.9 g) as a white solid, m.p. 135°-137° C. Anal. Calcd. for. C14H18N2OS: C, 64.09; H, 6.92; N, 10.68. Found: C, 63.99; H, 6.72; N, 10.67. Mass spectrum (+FAB, [M+H]+) m/z 263.

Synthesis routes and methods II

Procedure details

The title compound was prepared by the procedure described in Example 45 using 16.3 g of 2,6-dimethylphenyl-isothiocyanate, 21.2 g of N-isopropyl glycine, 21.0 g of triethyl amine, and 300 mL of chloroform. Crystallization from ethanol afforded the title compound (12.9 g) as a white solid, m.p. 135°-137° C. Anal. Calcd. for. C14H18N2O S: C, 64.09; H, 6.92; N, 10.68. Found: C, 63.99; H, 6.72; N, 10.67. Mass spectrum (+FAB, I M+H]+) m/z 263.